![molecular formula C11H14Cl2N2 B2499524 2-(5-Chloro-2-methylindol-1-yl)ethanamine;hydrochloride CAS No. 2460757-09-7](/img/structure/B2499524.png)
2-(5-Chloro-2-methylindol-1-yl)ethanamine;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular formula of ‘2-(5-Chloro-2-methylindol-1-yl)ethanamine;hydrochloride’ is C11H13ClN2 . The InChI code is 1S/C11H13ClN2/c1-7-9(4-5-13)10-6-8(12)2-3-11(10)14-7/h2-3,6,14H,4-5,13H2,1H3 .Physical And Chemical Properties Analysis
The molecular weight of ‘2-(5-Chloro-2-methylindol-1-yl)ethanamine;hydrochloride’ is 208.69 . The storage temperature is 28°C .Scientific Research Applications
Cancer Treatment
Indole derivatives have shown potential in the treatment of various types of cancer. They can interact with cancer cells and inhibit their growth or induce apoptosis .
Antimicrobial Applications
Indole derivatives can also exhibit antimicrobial properties, making them potential candidates for the development of new antimicrobial drugs .
Treatment of Neurological Disorders
Some indole derivatives have shown neuroprotective effects, suggesting their potential use in the treatment of neurological disorders .
Anti-inflammatory Applications
Indole derivatives can exhibit anti-inflammatory properties, which could be useful in the treatment of various inflammatory diseases .
Antiviral Applications
Certain indole derivatives have demonstrated antiviral properties, suggesting their potential use in the development of antiviral drugs .
Antidiabetic Applications
Indole derivatives have shown potential in the treatment of diabetes, possibly through their ability to regulate blood sugar levels .
Antimalarial Applications
Some indole derivatives have demonstrated antimalarial properties, making them potential candidates for the development of new antimalarial drugs .
Antioxidant Applications
Indole derivatives can exhibit antioxidant properties, which could be beneficial in the prevention of oxidative stress-related diseases .
properties
IUPAC Name |
2-(5-chloro-2-methylindol-1-yl)ethanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClN2.ClH/c1-8-6-9-7-10(12)2-3-11(9)14(8)5-4-13;/h2-3,6-7H,4-5,13H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCGXRJRZVFBCJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(N1CCN)C=CC(=C2)Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14Cl2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-Chloro-2-methylindol-1-yl)ethanamine;hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.